Cas no 1334170-23-8 (tert-Butyl (2-(aminomethyl)phenyl)carbamate hydrochloride)

• Product Name: tert-Butyl (2-(aminomethyl)phenyl)carbamate hydrochloride
• CAS No: 1334170-23-8
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• CID: 1091516
• PubChem ID: 72207229
• Update Time: 2025-10-21

tert-Butyl (2-(aminomethyl)phenyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(aminomethyl)phenyl)carbamate hydrochloride
• tert-butyl N-[2-(aminomethyl)phenyl]carbamate,hydrochloride
• tert-Butyl(2-(aminomethyl)phenyl)carbamatehydrochloride
• tert-butyl N-[2-(aminomethyl)phenyl]carbamate;hydrochloride
• 1334170-23-8

• Inchi： 1S/C12H18N2O2.ClH/c1-12(2,3)16-11(15)14-10-7-5-4-6-9(10)8-13;/h4-7H,8,13H2,1-3H3,(H,14,15);1H
• InChI Key： YEMVYWQWWWDPQN-UHFFFAOYSA-N
• SMILES： Cl.O(C(NC1C=CC=CC=1CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.1135055g/mol
• Monoisotopic Mass: 258.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-Butyl (2-(aminomethyl)phenyl)carbamate hydrochloride

Introduction to Tert-Butyl (2-(aminomethyl)phenyl)carbamate Hydrochloride (CAS No. 1334170-23-8)

Tert-butyl (2-(aminomethyl)phenyl)carbamate hydrochloride, with the chemical identifier CAS No. 1334170-23-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydrochloride salt form, has garnered attention due to its potential applications in drug development and molecular biology research. The structure of this molecule incorporates a tert-butyl group and an aminomethylphenyl moiety, which contribute to its unique chemical properties and reactivity.

The tert-butyl (2-(aminomethyl)phenyl)carbamate hydrochloride molecule is particularly noteworthy for its role as an intermediate in the synthesis of various pharmacologically active agents. The presence of the carbamate functional group and the aminomethyl substituent on the phenyl ring enhances its versatility in chemical reactions, making it a valuable building block for medicinal chemists. The hydrochloride form ensures better solubility in aqueous solutions, facilitating its use in biological assays and formulations.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate aromatic rings with amino functionalities. The aminomethylphenyl moiety in this compound is particularly relevant, as it can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to biological targets. This feature makes tert-butyl (2-(aminomethyl)phenyl)carbamate hydrochloride a promising candidate for further investigation in the design of novel drugs.

One of the most exciting applications of this compound is in the realm of enzyme inhibition studies. The hydrochloride salt form enhances the stability and bioavailability of the molecule, making it an ideal candidate for use in high-throughput screening assays. Researchers have utilized this compound to study the mechanisms of various enzymes, particularly those involved in metabolic pathways and signal transduction processes. The tert-butyl group provides steric hindrance, which can be exploited to modulate enzyme activity and selectivity.

Recent studies have also highlighted the potential of tert-butyl (2-(aminomethyl)phenyl)carbamate hydrochloride in the development of targeted therapies for neurological disorders. The ability of the aminomethylphenyl group to interact with specific protein targets has been leveraged to design molecules that can cross the blood-brain barrier more effectively. This has opened up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease, where precise targeting is essential.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the carbamate group is achieved through reactions such as carbamoylation or urea formation, followed by salt formation with hydrochloric acid. The tert-butyl group is often introduced via Friedel-Crafts alkylation or other similar methods that preserve the integrity of the aromatic ring.

In terms of pharmacokinetic properties, tert-butyl (2-(aminomethyl)phenyl)carbamate hydrochloride exhibits moderate solubility in water and good stability under physiological conditions. These characteristics make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions. The hydrochloride salt form enhances its solubility, allowing for more efficient absorption and distribution within the body.

As research continues to advance, new applications for tert-butyl (2-(aminomethyl)phenyl)carbamate hydrochloride are likely to emerge. Its unique structural features and chemical properties make it a versatile tool for medicinal chemists and biologists alike. The ongoing exploration of its pharmacological effects will undoubtedly lead to innovative therapeutic strategies that address unmet medical needs.

The compound's role in drug discovery is further underscored by its potential as a scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can gain insights into how different structural features influence biological activity. This approach has been instrumental in optimizing drug candidates for efficacy and safety.

Moreover, the CAS No. 1334170-23-8 associated with this compound ensures clear identification and traceability in scientific literature and patents. This standardized nomenclature system facilitates communication among researchers worldwide and aids in regulatory submissions for new drug candidates.

In conclusion, tert-butyl (2-(aminomethyl)phenyl)carbamate hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and promising biological activities position it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is expected to play an increasingly important role in addressing complex diseases and improving patient outcomes.